Cas no 898763-87-6 (4-Cyano-4'-(3-pyrrolinomethyl) benzophenone)
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone is a specialized organic compound featuring a benzophenone core functionalized with a cyano group at the 4-position and a 3-pyrrolinomethyl substituent at the 4'-position. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The cyano group enhances electrophilic character, while the pyrrolinomethyl moiety offers potential for further functionalization, enabling applications in cross-coupling reactions and heterocyclic synthesis. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, supporting research in medicinal chemistry and material science.
898763-87-6 structure
Product Name:4-Cyano-4'-(3-pyrrolinomethyl) benzophenone
CAS No:898763-87-6
MF:C19H16N2O
MW:288.343144416809
MDL:MFCD03841845
CID:994079
PubChem ID:24724620
Update Time:2025-05-27
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(2,5-dihydropyrrol-1-ylmethyl)benzoyl]benzonitrile
- 4-CYANO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
- 4-(4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile
- DTXSID20643019
- AKOS016019991
- MFCD03841845
- 898763-87-6
- 4-CYANO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
- 4-{4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]benzoyl}benzonitrile
- 4-Cyano-4'-(3-pyrrolinomethyl) benzophenone
-
- MDL: MFCD03841845
- Inchi: 1S/C19H16N2O/c20-13-15-3-7-17(8-4-15)19(22)18-9-5-16(6-10-18)14-21-11-1-2-12-21/h1-10H,11-12,14H2
- InChI Key: RAHZNVJFHHFGFF-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C#N)=CC=1)C1C=CC(=CC=1)CN1CC=CC1
Computed Properties
- Exact Mass: 288.12600
- Monoisotopic Mass: 288.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.10000
- LogP: 3.09898
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C095160-250mg |
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone |
898763-87-6 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C095160-500mg |
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone |
898763-87-6 | 500mg |
$ 735.00 | 2022-06-06 | ||
| abcr | AB364633-1 g |
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-87-6 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| Chemenu | CM297730-1g |
4-(4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile |
898763-87-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Fluorochem | 204607-1g |
4-cyano-4'-(3-pyrrolinomethyl) benzophenone |
898763-87-6 | 97% | 1g |
£540.00 | 2022-02-28 | |
| Fluorochem | 204607-2g |
4-cyano-4'-(3-pyrrolinomethyl) benzophenone |
898763-87-6 | 97% | 2g |
£1013.00 | 2022-02-28 | |
| Fluorochem | 204607-5g |
4-cyano-4'-(3-pyrrolinomethyl) benzophenone |
898763-87-6 | 97% | 5g |
£2025.00 | 2022-02-28 | |
| abcr | AB364633-1g |
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-87-6 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364633-2g |
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-87-6 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB364633-2 g |
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-87-6 | 97% | 2 g |
€1,677.00 | 2023-07-19 |
4-Cyano-4'-(3-pyrrolinomethyl) benzophenone Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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